Cas no 5575-10-0 (4,8-dibromo-2,6-bis(2-hydroxyethyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone)

• Product Name: 4,8-dibromo-2,6-bis(2-hydroxyethyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone
• CAS No: 5575-10-0
• MF: C₁₄H₁₀Br₂N₂O₆
• MW: 462.047002315521
• CID: 1598623
• PubChem ID: 1103610
• Update Time: 2025-04-21

4,8-dibromo-2,6-bis(2-hydroxyethyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone Chemical and Physical Properties

Names and Identifiers

• 4,8-dibromo-2,6-bis(2-hydroxyethyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone
• 4,8-Dibromo-2,6-bis-(2-hydroxy-ethyl)-pyrrolo[3,4-f]isoindole-1,3,5,7-tetraone
• 4,8-dibromo-2,6-bis(2-hydroxyethyl)pyrrolo[3,4-f]isoindole-1,3,5,7-tetrone
• CBMicro_025198
• SR-01000430910-1
• Oprea1_536657
• CCG-12263
• 5575-10-0
• SR-01000430910
• AKOS000638181
• DTXSID10360349
• BIM-0025220.P001
• 4,8-DIBROMO-2,6-BIS(2-HYDROXYETHYL)-1H,2H,3H,5H,6H,7H-PYRROLO[3,4-F]ISOINDOLE-1,3,5,7-TETRONE
• Oprea1_494972
• HMS1610O05

• Inchi： 1S/C14H10Br2N2O6/c15-9-5-6(12(22)17(1-3-19)11(5)21)10(16)8-7(9)13(23)18(2-4-20)14(8)24/h19-20H,1-4H2
• InChI Key： HKZPWSSIZFFYRV-UHFFFAOYSA-N
• SMILES： BrC1=C2C(N(CCO)C(C2=C(C2C(N(CCO)C(C=21)=O)=O)Br)=O)=O

Computed Properties

• Exact Mass: 459.8905
• Monoisotopic Mass: 459.890561
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• Surface Charge: 0
• XLogP3: -0.1

Experimental Properties

• Density: 2.117
• Boiling Point: 674.4°C at 760 mmHg
• Flash Point: 361.7°C
• Refractive Index: 1.719
• PSA: 115.22
• LogP: -0.1